molecular formula C18H18N4S B5831430 N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea

N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea

Cat. No. B5831430
M. Wt: 322.4 g/mol
InChI Key: HAJIXXNWZXPABP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea, also known as NSC745887, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of quinoxaline derivatives, which have been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has also been found to inhibit the activation of the NF-κB signaling pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has also been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, it has been shown to inhibit the replication of viruses by interfering with viral entry and replication.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it has been found to exhibit a range of biological activities. However, there are also limitations to its use. N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has low solubility in water, which can make it difficult to work with in certain assays. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea. One area of interest is its potential as a cancer therapy. Further studies are needed to determine its efficacy and safety in preclinical and clinical trials. N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea also has potential as an anti-viral therapy, and more research is needed to determine its effectiveness against a range of viruses. In addition, studies on the mechanism of action of N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea could provide insights into its potential therapeutic applications.

Synthesis Methods

N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea can be synthesized using a multi-step process that involves the reaction of 2,3-dimethylquinoxaline with benzyl isothiocyanate in the presence of a base. The resulting product is then subjected to further reactions to yield N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea. This synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has been found to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. It has been studied for its potential to inhibit the growth of cancer cells and induce apoptosis. N-benzyl-N'-(2,3-dimethyl-6-quinoxalinyl)thiourea has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, it has been shown to inhibit the replication of several viruses, including HIV and hepatitis C virus.

properties

IUPAC Name

1-benzyl-3-(2,3-dimethylquinoxalin-6-yl)thiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4S/c1-12-13(2)21-17-10-15(8-9-16(17)20-12)22-18(23)19-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H2,19,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAJIXXNWZXPABP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C2C=C(C=CC2=N1)NC(=S)NCC3=CC=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>48.4 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24794595
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.